(R)-3-((tert-Butoxycarbonyl)amino)-2-(4-methylbenzyl)propanoic acid

• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol
• IUPAC Name: (2R)-2-[(4-methylphenyl)methyl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C16H23NO4/c1-11-5-7-12(8-6-11)9-13(14(18)19)10-17-15(20)21-16(2,3)4/h5-8,13H,9-10H2,1-4H3,(H,17,20)(H,18,19)/t13-/m1/s1
• InChI Key: JJPHGZYHLDUGOU-CYBMUJFWSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C[C@H](CNC(=O)OC(C)(C)C)C(=O)O
• Canonical SMILES: CC1=CC=C(C=C1)CC(CNC(=O)OC(C)(C)C)C(=O)O

Description

®-3-((tert-Butoxycarbonyl)amino)-2-(4-methylbenzyl)propanoic acid is a chiral compound that features a tert-butoxycarbonyl (Boc) protecting group. This compound is often used in organic synthesis, particularly in the preparation of peptides and other complex molecules. The Boc group is a common protecting group for amines, which helps to prevent unwanted reactions during synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-3-((tert-Butoxycarbonyl)amino)-2-(4-methylbenzyl)propanoic acid typically involves the following steps:

Protection of the amine group: The amine group of the starting material is protected using tert-butoxycarbonyl chloride (Boc-Cl) in the presence of a base such as triethylamine (TEA).

Formation of the chiral center: The chiral center is introduced through asymmetric synthesis or by using chiral starting materials.

Coupling reaction: The protected amine is then coupled with 4-methylbenzyl bromide in the presence of a base to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale. Flow microreactor systems can be employed to enhance the efficiency and sustainability of the process . These systems allow for better control of reaction conditions and can lead to higher yields and pur